Cas no 76319-88-5 (5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

• Product Name: 5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• CAS No: 76319-88-5
• MF: C₁₃H₁₈N₄O₅
• MW: 310.305822849274
• CID: 1779253
• PubChem ID: 512719
• Update Time: 2025-04-21

5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-hydroxyethyl)-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2-(4-Amino-5-(1-hydroxy-ethyl)-pyrrolo(2,3-d)pyrimidin-7-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• 5-(1-Hydroethyl)tubercidin
• 2-[4-Amino-5-(1-hydroxy-ethyl)-pyrrolo[2,3-d]pyrimidin-7-yl]-5-hydroxymethyl-tetrahydro-furan-3,4-diol
• DTXSID80997686
• (2R,3R,4S,5R)-2-[4-amino-5-(1-hydroxyethyl)pyrrolo[2,3-d]pyrimidin-7-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 76319-88-5
• 5-(1-Hydroxyethyl)-7-pentofuranosyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C13H18N4O5/c1-5(19)6-2-17(12-8(6)11(14)15-4-16-12)13-10(21)9(20)7(3-18)22-13/h2,4-5,7,9-10,13,18-21H,3H2,1H3,(H2,14,15,16)/t5?,7-,9-,10-,13-/m1/s1
• InChI Key： JYIAJJSNXKIKNO-OEOQMHLKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C(C)O)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 310.12771969g/mol
• Monoisotopic Mass: 310.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides